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Compound of Interest

Compound Name: 4-(4-Bromophenyl)butanoic acid

Cat. No.: B1331123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a framework for the initial toxicity screening of 4-(4-
Bromophenyl)butanoic acid. As of the date of this publication, specific toxicological data for

this compound is limited. The protocols and potential pathways described herein are based on

established guidelines for chemical safety assessment and data from structurally related

compounds. All experimental work should be conducted in compliance with institutional and

regulatory guidelines.

Introduction
4-(4-Bromophenyl)butanoic acid is a halogenated aromatic carboxylic acid. Its structure

warrants a systematic evaluation of its potential toxicity early in the drug discovery or chemical

development pipeline. This guide outlines a tiered approach for the initial toxicity screening of

this compound, encompassing acute oral toxicity, in vitro cytotoxicity, and genotoxicity. The

provided experimental protocols are based on internationally recognized guidelines, such as

those from the Organisation for aEconomic Co-operation and Development (OECD), to ensure

data quality and regulatory acceptance.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1331123?utm_src=pdf-interest
https://www.benchchem.com/product/b1331123?utm_src=pdf-body
https://www.benchchem.com/product/b1331123?utm_src=pdf-body
https://www.benchchem.com/product/b1331123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before commencing toxicological studies, it is crucial to understand the basic physicochemical

properties and existing hazard information for 4-(4-Bromophenyl)butanoic acid.

Table 1: Physicochemical and Hazard Information for 4-(4-Bromophenyl)butanoic acid

Property Value Source

Molecular Formula C₁₀H₁₁BrO₂ -

Molecular Weight 243.10 g/mol -

CAS Number 35656-89-4 -

Appearance Solid -

GHS Classification Acute Toxicity 4, Oral [1][2]

Hazard Statement H302: Harmful if swallowed [1][2]

Tiered Approach to Toxicity Screening
A tiered approach to toxicity testing is a resource-efficient strategy to identify potential hazards.

The initial screening should focus on acute toxicity, cytotoxicity, and genotoxicity.
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Tier 1: Initial Screening

In Vitro Genotoxicity Assays

Acute Oral Toxicity (OECD 423)

In Vitro Cytotoxicity (MTT Assay)

In Vitro Genotoxicity

Bacterial Reverse Mutation Assay (Ames Test, OECD 471)

In Vitro Micronucleus Assay (OECD 487)

MTT Assay Workflow

Cell Seeding Compound Treatment MTT Addition Formazan Solubilization Absorbance Reading Data Analysis (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Initial Toxicity Screening of 4-(4-Bromophenyl)butanoic
Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331123#initial-toxicity-screening-of-4-4-
bromophenyl-butanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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